Cas no 1245645-94-6 (Benzyl 2-ethyl-4-oxopiperidine-1-carboxylate)

• Product Name: Benzyl 2-ethyl-4-oxopiperidine-1-carboxylate
• CAS No: 1245645-94-6
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 4690961
• PubChem ID: 71302071
• Update Time: 2025-06-14

Benzyl 2-ethyl-4-oxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-ethyl-4-oxopiperidine-1-carboxylate
• 1-Cbz-2-ethylpiperidin-4-one
• 1-N-CBZ-2-ETHYLPIPERIDIN-4-ONE
• (R)-Benzyl 2-ethyl-4-oxopiperidine-1-carboxylate
• N-1-Cbz-2-ethyl piperidin-4-one
• RL05282
• FCH2829732
• AK129399
• AX8164797
• AKOS016014375
• DTXSID10744504
• s11574
• 852051-11-7
• CS-0338338
• J-504480
• SCHEMBL21751143
• MFCD09952108
• 1245645-94-6
• Phenylmethyl 2-ethyl-4-oxo-1-piperidinecarboxylate
• DB-387855

• MDL： MFCD09952108
• Inchi： 1S/C15H19NO3/c1-2-13-10-14(17)8-9-16(13)15(18)19-11-12-6-4-3-5-7-12/h3-7,13H,2,8-11H2,1H3
• InChI Key： WEIQKOUQSRGZDC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(CC1CC)=O)=O

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 2-ethyl-4-oxopiperidine-1-carboxylate

Comprehensive Overview of Benzyl 2-ethyl-4-oxopiperidine-1-carboxylate (CAS No. 1245645-94-6)

Benzyl 2-ethyl-4-oxopiperidine-1-carboxylate (CAS No. 1245645-94-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative is widely utilized in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the 2-ethyl and 4-oxo functional groups, make it a versatile intermediate for drug discovery and medicinal chemistry applications.

The compound's benzyl carboxylate moiety enhances its solubility and reactivity, which is critical for coupling reactions in synthetic pathways. Researchers are increasingly exploring its potential in targeting neurological and metabolic disorders, aligning with the growing demand for innovative treatments in these areas. The piperidine core, a common motif in FDA-approved drugs, further underscores its relevance in modern pharmacology.

In recent years, the search for piperidine derivatives has surged, driven by their applications in CNS (Central Nervous System) drug development. Benzyl 2-ethyl-4-oxopiperidine-1-carboxylate is often discussed in forums and research papers alongside keywords like "drug intermediate synthesis", "neuroactive compound design", and "piperidine-based scaffolds". These trends reflect the compound's alignment with current scientific priorities, such as precision medicine and sustainable chemistry.

From a synthetic perspective, the compound's CAS No. 1245645-94-6 serves as a unique identifier for procurement and regulatory compliance. Laboratories prioritize high-purity grades of this material to ensure reproducibility in reactions, especially when developing small-molecule inhibitors or enzyme modulators. Its stability under standard storage conditions also makes it a practical choice for industrial-scale applications.

Environmental and safety considerations are paramount when handling Benzyl 2-ethyl-4-oxopiperidine-1-carboxylate. While it is not classified as hazardous under major regulatory frameworks, proper lab protocols—such as PPE (Personal Protective Equipment) usage—are recommended. This aligns with the broader industry shift toward green chemistry and responsible sourcing, topics frequently searched by professionals in the field.

The compound's role in peptide mimetics and protease research further expands its utility. As AI-driven drug discovery gains traction, datasets referencing 1245645-94-6 are increasingly used to train predictive models for molecular properties. This intersection of traditional chemistry and computational tools highlights its future potential.

In summary, Benzyl 2-ethyl-4-oxopiperidine-1-carboxylate (CAS No. 1245645-94-6) exemplifies the synergy between structural ingenuity and applied science. Its multifaceted applications—from medicinal chemistry to material science—ensure its continued relevance in both academic and industrial settings. As research evolves, this compound is poised to remain a cornerstone in the development of next-generation therapeutics.